
Application Notes and Protocols for High-
Throughput Screening Assays Using JA397

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JA397

Cat. No.: B10862155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JA397 is a potent and selective chemical probe for the TAIRE family of cyclin-dependent

kinases (CDK14, CDK15, CDK16, CDK17, and CDK18).[1][2] These serine/threonine kinases

are considered understudied, or "dark," members of the kinome, yet emerging evidence links

them to crucial cellular processes and disease states, including cancer.[3] Specifically, CDK14

is implicated in the WNT signaling pathway, CDK15 in the β-catenin/MEK-ERK pathway,

CDK16 influences the cell cycle via p27 phosphorylation, and CDK18 is involved in cell motility

through the FAK/RhoA/ROCK signaling pathway.[2] This makes the TAIRE family attractive

targets for therapeutic intervention.

These application notes provide detailed protocols for utilizing JA397 in high-throughput

screening (HTS) assays to identify and characterize modulators of TAIRE family kinases. The

primary recommended assay platform is the NanoBRET™ Target Engagement (TE)

Intracellular Kinase Assay, which allows for the quantitative measurement of compound binding

to target kinases within living cells.[4]

Data Presentation
The inhibitory activity of JA397 against the TAIRE family kinases has been quantified using

NanoBRET™ assays. The following tables summarize the potency of JA397 in both lysed and

intact cell formats.
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Table 1: In Vitro Potency of JA397 Against TAIRE Family Kinases (NanoBRET™ - Lysed

Mode)[2]

Target Kinase EC50 (nM)

CDK14 27.1

CDK15 252

CDK16 39.0

CDK17 77.2

CDK18 172

Table 2: Cellular Activity of JA397 Against TAIRE Family Kinases (NanoBRET™ - Intact Cells)

[2]

Target Kinase EC50 (nM)

CDK14 72.1

CDK15 307

CDK16 33.4

CDK17 21.2

CDK18 121

For optimal results in cell-based assays and to minimize off-target effects, a concentration of no

higher than 1 µM for JA397 is recommended.[2] A structurally related negative control, JA314,

is available and shows significantly lower potency, with an EC50 of 4165 nM against CDK16.[2]

Signaling Pathways
The TAIRE family kinases are involved in various signaling cascades. Understanding these

pathways is critical for designing relevant secondary assays and interpreting screening results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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